Cas no 1932600-03-7 ((S)-tert-Butyl 4-(hydroxymethyl)-2-oxopyrrolidine-1-carboxylate)

• Product Name: (S)-tert-Butyl 4-(hydroxymethyl)-2-oxopyrrolidine-1-carboxylate
• CAS No: 1932600-03-7
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 5716077
• PubChem ID: 73952507
• Update Time: 2026-03-11

(S)-tert-Butyl 4-(hydroxymethyl)-2-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AB10826
• 1932600-03-7
• (S)-TERT-BUTYL 4-(HYDROXYMETHYL)-2-OXOPYRROLIDINE-1-CARBOXYLATE
• (S)-TERT-BUTYL4-(HYDROXYMETHYL)-2-OXOPYRROLIDINE-1-CARBOXYLATE
• 1-Pyrrolidinecarboxylic acid, 4-(hydroxymethyl)-2-oxo-, 1,1-dimethylethyl ester, (4S)-
• (S)-tert-Butyl 4-(hydroxymethyl)-2-oxopyrrolidine-1-carboxylate

• Inchi： 1S/C10H17NO4/c1-10(2,3)15-9(14)11-5-7(6-12)4-8(11)13/h7,12H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： RDLYXOPLDAOZNV-ZETCQYMHSA-N
• SMILES： O(C(N1C(C[C@H](CO)C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 370.9±15.0 °C(Predicted)
• pka: 14.56±0.10(Predicted)

Additional information on (S)-tert-Butyl 4-(hydroxymethyl)-2-oxopyrrolidine-1-carboxylate

Introduction to (S)-tert-Butyl 4-(hydroxymethyl)-2-oxopyrrolidine-1-carboxylate (CAS No. 1932600-03-7)

(S)-tert-Butyl 4-(hydroxymethyl)-2-oxopyrrolidine-1-carboxylate (CAS No. 1932600-03-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a chiral building block, plays a crucial role in the synthesis of various bioactive molecules and drug candidates. Its unique structural features, including the presence of a hydroxymethyl group and a tert-butyl protecting group, make it an essential intermediate in the development of novel therapeutics.

The chirality of (S)-tert-Butyl 4-(hydroxymethyl)-2-oxopyrrolidine-1-carboxylate is particularly important, as it can significantly influence the biological activity and pharmacological properties of the final products. Chiral compounds are known to exhibit different interactions with biological targets, which can lead to enhanced efficacy and reduced side effects. This makes them highly valuable in the design of drugs with improved therapeutic profiles.

Recent advancements in synthetic methodologies have enabled the efficient and scalable production of (S)-tert-Butyl 4-(hydroxymethyl)-2-oxopyrrolidine-1-carboxylate. One notable approach involves the use of enzymatic catalysis, which provides high enantioselectivity and environmental sustainability. Enzymes such as lipases and esterases have been successfully employed to achieve high yields of the desired enantiomer, making this method particularly attractive for industrial applications.

In addition to its role as a synthetic intermediate, (S)-tert-Butyl 4-(hydroxymethyl)-2-oxopyrrolidine-1-carboxylate has been explored for its potential biological activities. Studies have shown that derivatives of this compound exhibit promising antimicrobial and anti-inflammatory properties. For instance, a recent study published in the *Journal of Medicinal Chemistry* demonstrated that certain derivatives of this compound effectively inhibited the growth of several pathogenic bacteria, including *Staphylococcus aureus* and *Escherichia coli*.

The pharmacokinetic properties of (S)-tert-Butyl 4-(hydroxymethyl)-2-oxopyrrolidine-1-carboxylate have also been investigated. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its use in drug development. The presence of the tert-butyl protecting group helps to enhance the stability and solubility of the molecule, making it more suitable for in vivo applications.

Furthermore, the compound's ability to form stable esters and amides has been exploited in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. This approach can improve the bioavailability and reduce the toxicity of therapeutic agents, making them more effective and safer for patients.

In conclusion, (S)-tert-Butyl 4-(hydroxymethyl)-2-oxopyrrolidine-1-carboxylate (CAS No. 1932600-03-7) is a versatile chiral building block with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological properties and synthetic accessibility, make it an important molecule for the development of novel therapeutics. Ongoing research continues to uncover new applications and optimize its use in various chemical and biological processes.